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Compound of Interest

Compound Name: OCTACOSANE-14 15-14C

Cat. No.: B1140267

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource on the commercial
availability, synthesis, and application of 14C labeled octacosane. Designed for researchers,
scientists, and professionals in drug development, this document provides a structured
overview of suppliers, potential experimental protocols, and the metabolic pathways associated
with this long-chain alkane.

Commercial Availability and Synthesis

While 14C labeled octacosane is not a readily available stock item from most major chemical
suppliers, its synthesis is achievable through custom radiolabeling services. Several
specialized companies offer the expertise and facilities to produce high-quality, custom-
synthesized radiolabeled compounds, including long-chain alkanes like octacosane.

Below is a summary of potential suppliers and services for obtaining 14C labeled octacosane:
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Company/Platform

Service/Product
Information

Notes

Custom Synthesis Specialists

Moravek, Inc.

Offers custom synthesis of
14C labeled compounds. They
have experience in producing
a wide range of radiolabeled
molecules for preclinical and
clinical studies.[1][2][3][4][5]

Researchers would need to

request a quote and provide
specifications for the desired
labeled position and specific

activity.

American Radiolabeled
Chemicals (ARC)

Provides custom synthesis of
14C labeled chemicals and
has a catalog of other
radiolabeled long-chain

alkanes, such as hexadecane.

[EIl71i81e]10]

The availability of similar
compounds suggests the
feasibility of synthesizing 14C-
octacosane.

A provider of custom 14C

radiolabeling services for

Inquire directly for custom

Selcia
various industries, including life  synthesis of 14C-octacosane.
sciences.[11]
Offers a full range of 14C A viable option for obtaining
] custom radiolabeling services well-characterized 14C-
Eurofins

for regulatory and research

purposes.[12]

octacosane for regulated

studies.

Institute of Isotopes

Provides custom synthesis and
radiolabeling services for
various isotopes, including
14C.[13]

Researchers can contact them
with specific requirements for

synthesis.

ViTrax

Their catalog includes other
14C labeled long-chain
alkanes, indicating a capability

for similar syntheses.[14][15]

Direct inquiry for custom

synthesis is recommended.

Chemical Database Listing
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This listing indicates that the

] compound has been
Lists "OCTACOSANE-14 15-

ChemicalBook 14C" with CAS number
105931-33-7.[16]

synthesized and cataloged,
though direct supplier
information is not provided on

the platform.

Hypothetical Experimental Protocol: Investigating
the Biodistribution and Metabolism of 14C Labeled
Octacosane in a Rodent Model

The following protocol is a hypothetical experimental design, adapted from methodologies used
for the closely related compound, [8-14C]-octacosanol, and general practices for in vivo
radiotracer studies.[17][18]

Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) of 14C
labeled octacosane in a rat model.

Materials:

14C Labeled Octacosane (custom synthesized, specific activity to be determined)
o Wistar rats (male, 8 weeks old)

e Vehicle for administration (e.g., corn oil)

» Metabolic cages for collection of urine, feces, and expired air

» Scintillation counter and appropriate scintillation cocktail

o Tissue homogenizer

e Solvents for extraction (e.g., chloroform, methanol)

e Thin-layer chromatography (TLC) or High-performance liquid chromatography (HPLC)
system with a radiodetector
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Methodology:
e Dose Preparation and Administration:

o Dissolve a known amount of 14C labeled octacosane in the chosen vehicle to achieve the
desired dose concentration.

o Administer a single oral dose to the rats via gavage. A typical dose might range from 10-50
mg/kg body weight, with a radioactivity level sufficient for detection.

o Sample Collection:
o House the rats in individual metabolic cages immediately after dosing.

o Collect urine, feces, and expired air (trapped using a CO2 absorbent) at predetermined
time points (e.g., 4, 8, 12, 24, 48, 72, 96, and 120 hours).

 Biodistribution Analysis:

o

At the end of the collection period, euthanize the animals.

Dissect and collect various tissues and organs (e.qg., liver, adipose tissue, brain, kidneys,

[¢]

spleen, heart, lungs, muscle, and gastrointestinal tract).

[¢]

Homogenize weighed portions of each tissue.

[¢]

Analyze the radioactivity in aliquots of urine, feces homogenate, expired air absorbent,
and tissue homogenates using a liquid scintillation counter.

» Metabolite Profiling:

o Extract lipids from selected tissues (e.g., liver, adipose tissue) and excreta (urine and
feces) using a suitable solvent system (e.g., Folch method).

o Analyze the extracts using TLC or HPLC with a radiodetector to separate and quantify the
parent compound and its metabolites.
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o Co-chromatography with authentic standards (if available) can be used for metabolite

identification.

Workflow for Biodistribution Study:
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Experimental workflow for the biodistribution study of 14C labeled octacosane.

Metabolic Pathways of Long-Chain Alkanes

Long-chain alkanes like octacosane are metabolized in mammals primarily through oxidation.
The initial and rate-limiting step is the hydroxylation of the alkane, which can occur at a terminal
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(w-oxidation) or subterminal (w-1, w-2, etc.) carbon atom. This process is typically catalyzed by
cytochrome P450 enzymes.

Terminal Oxidation Pathway:

In this pathway, the terminal methyl group of the alkane is hydroxylated to form a primary
alcohol. This alcohol is then further oxidized to an aldehyde and then to a carboxylic acid. The
resulting fatty acid can then enter the (-oxidation pathway for energy production.

Hydroxylation
(Cytochrome P450)

1-Octacosanol
(Primary Alcohol)

Alcohol Octacosanal Aldehyde Octacosanoic Acid
Dehydrogenase (Aldehyde) Dehydrogenase (Fatty Acid)

Click to download full resolution via product page
Terminal oxidation pathway of octacosane.
Subterminal Oxidation Pathway:

Alternatively, hydroxylation can occur at a subterminal carbon atom, leading to the formation of
a secondary alcohol. This can be further oxidized to a ketone. The subsequent metabolic fate
of these intermediates is less well characterized but may involve further oxidation and cleavage
of the carbon chain.

Secondary Alcohol Ketone
(e.g., 2-Octacosanol) (e.g., 2-Octacosanone)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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